Ethyl 4-(chloromethyl)-5-ethylisoxazole-3-carboxylate
Overview
Description
Ethyl 4-(chloromethyl)-5-ethylisoxazole-3-carboxylate (ECMEC) is an organic compound in the isoxazole family. It is a colorless, crystalline solid with a melting point of 93-94°C. ECMEC has a variety of applications in scientific research, ranging from biochemical and physiological studies to drug development. In
Scientific Research Applications
- Background : Ethyl 4-(chloromethyl)-5-ethylisoxazole-3-carboxylate (referred to as compound 1) can be synthesized from the chlorotrimethylsilane-promoted Friedländer reaction between 1-(2-amino-5-iodophenyl)ethanone and ethyl 4-chloro-3-oxobutanoate .
- Application : As a versatile building block, compound 1 serves as a precursor for quinoline derivatives. For instance, it participates in the successive Williamson ether synthesis with various phenols, leading to the formation of 2,4-bis(aroxymethyl)quinoline-3-carboxylic acids . These compounds find applications in drug discovery and materials science.
- Synthesis : ®-CHBE can be obtained via the highly stereoselective bioreduction of ethyl 4-chloro-3-oxobutanoate (COBE) under mild conditions .
- Application : Ethyl 4-(chloromethyl)-5-ethylisoxazole-3-carboxylate can be employed in chloromethylation reactions. For example, when protected by reaction with ethyl chloroformate, it can undergo smooth chloromethylation . Such reactions are valuable for creating functionalized intermediates.
- Application : Compounds derived from 2-(aroxymethyl)quinolines via Williamson reactions with phenols exhibit potent biological and pharmacological activities. Researchers explore these structures as potential drug candidates .
- Application : Ethyl 4-(chloromethyl)-5-ethylisoxazole-3-carboxylate can serve as a precursor for more complex quinoline derivatives through cross-coupling reactions. These derivatives may find use in medicinal chemistry or materials science .
Quinoline Synthesis and Building Blocks
Chiral Building Block for Pharmaceuticals
Chloromethylation Reactions
Drug-Like Small Molecules
Cross-Coupling Reactions
Mechanism of Action
Target of Action
Similar compounds are known to undergo reactions at the benzylic position . The benzylic position is a carbon atom adjacent to a benzene ring, which can undergo various chemical reactions due to the stability provided by the aromatic ring .
Mode of Action
The compound likely interacts with its targets through a process known as nucleophilic substitution . In this process, a nucleophile, a species rich in electrons, donates an electron pair to an electrophile, a species deficient in electrons . This results in the replacement of one group (the leaving group) by another group (the nucleophile) .
Biochemical Pathways
Similar compounds are known to participate in reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to various downstream effects, including the formation of new compounds .
Result of Action
The compound’s potential to undergo nucleophilic substitution suggests that it could participate in the formation of new compounds .
properties
IUPAC Name |
ethyl 4-(chloromethyl)-5-ethyl-1,2-oxazole-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO3/c1-3-7-6(5-10)8(11-14-7)9(12)13-4-2/h3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBGMKJIZDYNRKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NO1)C(=O)OCC)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(chloromethyl)-5-ethylisoxazole-3-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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